Cas no 1093879-79-8 (2-(6-bromopyridin-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid
• CAS No: 1093879-79-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6090076
• PubChem ID: 59526253
• Update Time: 2025-10-25

2-(6-bromopyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid
• potassium 2-(6-bromopyridin-2-yl)-2-methylpropanoate
• 2-Pyridineacetic acid, 6-bromo-α,α-dimethyl-

• Inchi： 1S/C9H10BrNO2/c1-9(2,8(12)13)6-4-3-5-7(10)11-6/h3-5H,1-2H3,(H,12,13)
• InChI Key： CPIKGZBTIUHSRA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=N1)(C)(C)C(=O)O

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 326.7±27.0 °C(Predicted)
• pka: 3.83±0.14(Predicted)

Additional information on 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid

Introduction to 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid (CAS No. 1093879-79-8)

2-(6-bromopyridin-2-yl)-2-methylpropanoic acid (CAS No. 1093879-79-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid consists of a pyridine ring substituted with a bromine atom at the 6-position and a 2-methylpropanoic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid in the context of drug discovery and development. One notable application is its use as an intermediate in the synthesis of bioactive compounds. The bromine substituent on the pyridine ring can be readily functionalized through various chemical transformations, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In the realm of medicinal chemistry, 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid has been explored for its potential as a scaffold for the design of new drugs. Its structural flexibility and reactivity make it an ideal starting point for the synthesis of compounds targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of key enzymes involved in disease processes, such as kinases and proteases.

The pharmacological properties of 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid have also been investigated in preclinical studies. These studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on various targets, including cancer-related enzymes and inflammatory mediators. The ability to modulate these targets suggests that 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid-based compounds may have therapeutic potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

Beyond its direct pharmacological applications, 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid has also been used as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and signaling pathways. By incorporating this compound into assays and screening platforms, researchers can gain valuable insights into the mechanisms underlying various biological processes.

The synthesis of 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid has been optimized through several synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 6-bromopyridine with an appropriate electrophile followed by carboxylation or esterification steps. Advances in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

In addition to its utility in research and development, 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid has also found applications in analytical chemistry. Its distinct spectroscopic properties make it useful as a reference standard or internal standard in chromatographic analyses. This application is particularly relevant in quality control processes for pharmaceuticals and other chemical products.

The safety profile of 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at relevant concentrations, although appropriate handling precautions should be observed to ensure safe use in laboratory settings.

In conclusion, 2-(6-bromopyridin-2-yl)-2-methylpropanoic acid (CAS No. 1093879-79-8) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for advancing our understanding of biological systems and developing new therapeutic strategies. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.